Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate

• IUPAC Name: methyl 3-bromo-2H-pyrazolo[4,3-b]pyridine-5-carboxylate
• InChI: InChI=1S/C8H6BrN3O2/c1-14-8(13)5-3-2-4-6(10-5)7(9)12-11-4/h2-3H,1H3,(H,11,12)
• InChI Key: FFRDNIFDCCLZNK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(NN=C2C=C1)Br
• Molecular Formula: C8H6BrN3O2
• Molecular Weight: 256.06 g/mol
• CAS No.: 1352909-37-5

Description

“Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate” is a chemical compound with the CAS Number: 1352909-37-5. It has a molecular weight of 256.06.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C8H6BrN3O2/c1-14-8(13)5-3-2-4-6(10-5)7(9)12-11-4/h2-3H,1H3,(H,11,12). This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature.

Mechanism of Action

Target of Action

Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate is a derivative of the 1H-pyrazolo[3,4-b]pyridine class of compounds . These compounds have been the subject of extensive research due to their structural similarity to the purine bases adenine and guanine . .

Mode of Action

It is known that pyrazolo[3,4-b]pyridine derivatives can interact with various biological targets due to their structural similarity to purine bases

Biochemical Pathways

Pyrazolo[3,4-b]pyridine derivatives are known for their diverse biological activities, suggesting that they may interact with multiple biochemical pathways

Result of Action

Given the structural similarity of pyrazolo[3,4-b]pyridine derivatives to purine bases, it is plausible that this compound could have diverse biological effects

Advantages and Limitations for Lab Experiments

Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate has several advantages for lab experiments. It is a relatively simple compound to synthesize and purify. It has also been shown to have a wide range of applications in various scientific fields. However, there are also limitations to its use. It can be difficult to obtain in large quantities, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the research of Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate. One direction is to study its potential as a drug candidate for various diseases such as cancer and inflammation. Another direction is to study its mechanism of action in more detail to better understand its effects on enzymes and receptors. Additionally, it could be used as a starting material for the synthesis of other heterocyclic compounds with potential applications in various scientific fields.
Conclusion:
This compound is a chemical compound with potential applications in various scientific fields. Its synthesis method is relatively simple, and it has been shown to have a wide range of applications. Its mechanism of action is not fully understood, but it has been shown to have various biochemical and physiological effects. Although there are limitations to its use, there are several future directions for its research.

Synthesis Methods

The synthesis of Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate involves the reaction of 3-amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid with methyl bromoacetate in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is obtained by filtration and purification using column chromatography.

Scientific Research Applications

Methyl 3-bromo-1H-pyrazolo[4,3-b]pyridine-5-carboxylate has shown potential in various scientific research applications. It has been used as a starting material for the synthesis of other heterocyclic compounds. It has also been used as a ligand in the synthesis of metal complexes for catalytic applications. Additionally, it has been used as a probe in biochemical assays to study the activity of enzymes and receptors.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, H335, and the precautionary statement P261.